Cas no 40285-06-1 (4H-Dibenzo[de,g]quinoline-10,11-diol, 5,6,6a,7-tetrahydro-6-propyl-, hydriodide(1:1))

• Product name: 4H-Dibenzo[de,g]quinoline-10,11-diol, 5,6,6a,7-tetrahydro-6-propyl-, hydriodide(1:1)
• CAS No: 40285-06-1
• MF: C₁₉H₂₂INO₂
• MW: 423.287957668304
• CID: 334857
• PubChem ID: 24195775

4H-Dibenzo[de,g]quinoline-10,11-diol, 5,6,6a,7-tetrahydro-6-propyl-, hydriodide(1:1) Chemical and Physical Properties

Names and Identifiers

• 4H-Dibenzo[de,g]quinoline-10,11-diol, 5,6,6a,7-tetrahydro-6-propyl-, hydriodide(1:1)
• WIN 28928 HI
• NSC197182
• 40285-06-1
• NSC-197182

• Inchi： InChI=1S/C19H21NO2.HI/c1-2-9-20-10-8-12-4-3-5-14-17(12)15(20)11-13-6-7-16(21)19(22)18(13)14;/h3-7,15,21-22H,2,8-11H2,1H3;1H
• InChI Key： VEHZXXQCCIACRQ-UHFFFAOYSA-N
• SMILES： I.CCCN1CCC2=C3C(C4C(O)=C(O)C=CC=4CC13)=CC=C2

Computed Properties

• Exact Mass: 423.07000
• Monoisotopic Mass: 423.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 401
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7A^2

Experimental Properties

• Density: 1.232g/cm3
• Boiling Point: 514ºC at 760 mmHg
• Flash Point: 264.7ºC
• PSA: 43.70000
• LogP: 4.56620